Cas no 325-11-1 (6-Fluoro-2-naphthaleneacetic Acid)

• Product Name: 6-Fluoro-2-naphthaleneacetic Acid
• CAS No: 325-11-1
• MF: C₁₂H₉FO₂
• MW: 204.197067022324
• CID: 4936087
• Update Time: 2025-04-23

6-Fluoro-2-naphthaleneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-fluoronaphthalen-2-yl)acetic acid
• 2-Naphthaleneacetic acid, 6-fluoro-
• 6-Fluoronaphthalene-2-acetic acid
• 6-Fluoro-2-naphthaleneacetic Acid

• Inchi： 1S/C12H9FO2/c13-11-4-3-9-5-8(6-12(14)15)1-2-10(9)7-11/h1-5,7H,6H2,(H,14,15)
• InChI Key： HOBZJPHQGMUDKD-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C(CC(=O)O)C=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-Fluoro-2-naphthaleneacetic Acid

6-Fluoro-2-Naphthaleneacetic Acid (CAS No. 325-11-1): Properties, Applications, and Market Insights

6-Fluoro-2-naphthaleneacetic acid (CAS No. 325-11-1) is a fluorinated derivative of naphthaleneacetic acid, a compound widely studied for its unique chemical properties and versatile applications. The introduction of a fluorine atom at the 6-position of the naphthalene ring enhances its reactivity and biological activity, making it a valuable intermediate in pharmaceutical and agrochemical research. This article delves into the properties of 6-fluoro-2-naphthaleneacetic acid, its synthesis, applications, and current market trends, providing a comprehensive overview for researchers and industry professionals.

The chemical structure of 6-fluoro-2-naphthaleneacetic acid consists of a naphthalene backbone with a fluorine substituent at the 6-position and an acetic acid group at the 2-position. This structural configuration imparts distinct physicochemical properties, such as increased lipophilicity and metabolic stability, which are highly sought after in drug development. The compound’s molecular formula is C₁₂H₉FO₂, and it typically appears as a white to off-white crystalline powder. Its melting point ranges between 150-155°C, and it exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), but limited solubility in water.

One of the most significant applications of 6-fluoro-2-naphthaleneacetic acid is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. The fluorine atom’s presence often enhances the compound’s binding affinity to target proteins, improving drug efficacy. Researchers are increasingly exploring its potential in developing novel anti-inflammatory agents and cancer therapeutics, aligning with the growing demand for targeted therapies in precision medicine.

In agrochemicals, 6-fluoro-2-naphthaleneacetic acid is investigated for its role in plant growth regulation. Its structural similarity to natural auxins allows it to modulate plant hormone pathways, potentially leading to innovations in crop yield enhancement and stress resistance. This application is particularly relevant in the context of climate change and the need for sustainable agricultural practices, which are hot topics in current scientific and industrial discussions.

The synthesis of 6-fluoro-2-naphthaleneacetic acid typically involves the fluorination of 2-naphthaleneacetic acid or its precursors using fluorinating agents like Selectfluor or hydrogen fluoride. Recent advancements in green chemistry have spurred interest in developing more environmentally friendly synthetic routes, such as catalytic fluorination methods, to reduce hazardous waste generation. These innovations cater to the increasing regulatory and consumer demand for sustainable chemical processes.

From a market perspective, the demand for 6-fluoro-2-naphthaleneacetic acid is driven by its applications in pharmaceuticals and agrochemicals. The global push for innovative drug discovery and sustainable agriculture has created a robust market for fluorinated compounds. Analysts project steady growth in this sector, particularly in regions like North America, Europe, and Asia-Pacific, where research and development activities are concentrated. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of discerning clients.

For researchers and procurement specialists, understanding the storage and handling of 6-fluoro-2-naphthaleneacetic acid is crucial. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to ensure stability. Proper personal protective equipment (PPE), such as gloves and lab coats, is recommended when handling the material to prevent skin or eye irritation. These precautions align with broader laboratory safety trends emphasizing risk mitigation and compliance with occupational health standards.

In summary, 6-fluoro-2-naphthaleneacetic acid (CAS No. 325-11-1) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique properties, driven by the strategic incorporation of fluorine, make it a valuable asset in modern chemical research. As industries continue to prioritize innovation and sustainability, the relevance of this compound is expected to grow, offering exciting opportunities for scientific advancement and commercial application.